2-methoxy-N-{4-[4-(4-methoxybenzoyl)-1-piperazinyl]phenyl}benzamide

• Molecular Formula: C26H27N3O4
• Molecular Weight: 445.5 g/mol
• IUPAC Name: 2-methoxy-N-[4-[4-(4-methoxybenzoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C26H27N3O4/c1-32-22-13-7-19(8-14-22)26(31)29-17-15-28(16-18-29)21-11-9-20(10-12-21)27-25(30)23-5-3-4-6-24(23)33-2/h3-14H,15-18H2,1-2H3,(H,27,30)
• InChI Key: HBVNQVAJEWPYOK-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4OC

Description

2-methoxy-N-{4-[4-(4-methoxybenzoyl)-1-piperazinyl]phenyl}benzamide is a chemical compound commonly referred to as BRL-15572. It is a selective antagonist of the dopamine D3 receptor, which is a subtype of dopamine receptor found in the brain. The compound has been extensively studied for its potential use in treating various neurological and psychiatric disorders.

Mechanism of Action

BRL-15572 acts as a selective antagonist of the dopamine D3 receptor. This receptor subtype is primarily found in the mesolimbic system of the brain, which is involved in reward and motivation pathways. By blocking the dopamine D3 receptor, BRL-15572 can modulate dopamine signaling in this system, potentially leading to therapeutic effects.
Biochemical and Physiological Effects
BRL-15572 has been shown to have a range of biochemical and physiological effects. In animal studies, the compound has been shown to decrease drug-seeking behavior and reduce the rewarding effects of drugs of abuse. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using BRL-15572 in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to specifically target this receptor subtype without affecting other dopamine receptors. However, one limitation is that the compound has relatively low potency, which can make it difficult to achieve therapeutic effects at clinically relevant doses.

Future Directions

There are several potential future directions for research on BRL-15572. One area of interest is its potential use in combination with other drugs for the treatment of addiction and other psychiatric disorders. Additionally, further studies are needed to better understand the mechanisms underlying the compound's effects on cognitive function and memory. Finally, there is ongoing research into the development of more potent and selective dopamine D3 receptor antagonists, which could potentially lead to more effective therapeutic agents.

Synthesis Methods

The synthesis of BRL-15572 involves several steps, including the condensation of 4-(4-methoxybenzoyl)piperazine with 2-chloro-N-(4-nitrophenyl)benzamide, followed by reduction of the nitro group to an amino group. The resulting compound is then acetylated and deacetylated to yield the final product.

Scientific Research Applications

BRL-15572 has been extensively studied for its potential therapeutic applications. It has been shown to have potential use in the treatment of addiction, schizophrenia, and other psychiatric disorders. In addition, the compound has been studied for its potential use in improving cognitive function and memory.